Benzo[b]thiophen-2-yl(4-(thiophen-2-yl)piperidin-1-yl)methanone

• IUPAC Name: 1-benzothiophen-2-yl-(4-thiophen-2-ylpiperidin-1-yl)methanone
• InChI: InChI=1S/C18H17NOS2/c20-18(17-12-14-4-1-2-5-16(14)22-17)19-9-7-13(8-10-19)15-6-3-11-21-15/h1-6,11-13H,7-10H2
• InChI Key: JPCNSWDNFAXFOD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC=CS2)C(=O)C3=CC4=CC=CC=C4S3
• Molecular Formula: C18H17NOS2
• Molecular Weight: 327.5 g/mol

Description

Benzo[b]thiophen-2-yl(4-(thiophen-2-yl)piperidin-1-yl)methanone is a complex organic compound that belongs to the class of heterocyclic compounds known as thiophenes. Thiophene and its substituted derivatives are very important in the field of medicinal chemistry, possessing a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Synthesis Analysis

The synthesis of thiophene derivatives often involves regioselective coupling reactions and electrophilic cyclization reactions. A sulfide oxidation tuning approach has been reported in the synthesis of similar compounds, demonstrating the potential of such methods in constructing a series of sulfone-based dual acceptor copolymers.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S. The molecular structure of Benzo[b]thiophen-2-yl(4-(thiophen-2-yl)piperidin-1-yl)methanone would be a complex arrangement of these basic structures.

Chemical Reactions Analysis

The chemical reactions involving thiophene derivatives can be quite complex. For instance, a sulfide oxidation tuning approach in 4,8-bis(5-(2-ethylhexyl)thiophen-2-yl)benzo[1,2-b:4,5-b′]dithiophene (BDTT) has been used for constructing a series of sulfone-based dual acceptor copolymers.

Scientific Research Applications

Photophysical Properties and Aromatic Ring Structure

• . These compounds exhibit major absorption bands related to π–π* transitions involving the ppy and btp moieties.

Antimicrobial Potential

• . These compounds exhibited minimum inhibitory concentrations (MIC) ranging from 6.25 to 50 μg/mL.

Sulfide Oxidation Tuning for Copolymer Construction

• . This approach led to the construction of a series of sulfone-based dual acceptor copolymers (A1–A2 type) with varying sulfonyl groups.

Binding Affinity at 5-HT1A Sites

• . The influence of arylpiperazine and benzo[b]thiophene ring substitutions on binding affinity was studied.

Mechanism of Action

Target of Action

The primary target of Benzo[b]thiophen-2-yl(4-(thiophen-2-yl)piperidin-1-yl)methanone is the 5-HT1A serotonin receptor . This receptor plays a crucial role in regulating numerous physiological functions, including thermoregulation, vasoconstriction, sexual behavior, appetite, and sleep .

Mode of Action

The compound interacts with its target, the 5-HT1A serotonin receptor, through electrostatic interactions . The influence of the arylpiperazine moiety and benzo[b]thiophene ring substitutions on binding affinity has been studied . The most promising analogue displayed micromolar affinity (K = 2.30 μM) toward 5-HT1A sites .

Biochemical Pathways

The compound affects the serotonin pathway . Serotonin, also known as 5-hydroxytryptamine (5-HT), is an important neurotransmitter that has been consistently implicated in the pathophysiology of a number of psychiatric disorders such as depression and anxiety .

Pharmacokinetics

The compound’s affinity towards the 5-ht1a receptors suggests it has sufficient bioavailability to interact with these targets .

Result of Action

The molecular and cellular effects of the compound’s action are primarily its interaction with the 5-HT1A serotonin receptors . This interaction can influence a variety of physiological functions and has implications for the treatment of certain psychiatric disorders .